Cas no 1261465-23-9 (2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine)

• Product Name: 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine
• CAS No: 1261465-23-9
• MF: C₁₈H₁₂F₃N
• MW: 299.289794921875
• CID: 4982944
• Update Time: 2025-06-07

2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine
• 2-phenyl-6-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C18H12F3N/c19-18(20,21)15-11-9-14(10-12-15)17-8-4-7-16(22-17)13-5-2-1-3-6-13/h1-12H
• InChI Key： CKEFFXZVWZFVEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine

Comprehensive Overview of 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine (CAS No. 1261465-23-9)

The compound 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine (CAS No. 1261465-23-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This trifluoromethyl-substituted biphenylpyridine derivative is characterized by its unique structural features, which make it a valuable building block for the development of advanced functional materials and bioactive compounds. The presence of the trifluoromethyl group and the phenylpyridine core contributes to its remarkable electronic properties, making it a subject of intense study in modern synthetic chemistry.

In recent years, the demand for fluorinated organic compounds like 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine has surged due to their applications in pharmaceuticals and agrochemicals. The trifluoromethyl group is known to enhance the metabolic stability, lipophilicity, and bioavailability of molecules, which is why this compound is often explored in drug discovery programs. Researchers are particularly interested in its potential as a key intermediate for the synthesis of novel kinase inhibitors and antiviral agents, aligning with current trends in targeting emerging diseases and drug-resistant pathogens.

From a materials science perspective, 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine exhibits promising properties for use in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Its rigid aromatic framework and electron-withdrawing trifluoromethyl group make it an excellent candidate for electron-transport materials, which are critical for improving the efficiency of next-generation display technologies. This aligns with the growing consumer demand for high-performance electronic devices and energy-efficient lighting solutions.

The synthesis of 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine typically involves cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are widely used in modern organic synthesis. These methods allow for the precise introduction of the trifluoromethylphenyl and phenylpyridine moieties, ensuring high yields and purity. The compound’s structural versatility also enables further functionalization, making it a valuable scaffold for designing customized molecular architectures tailored to specific applications.

In the agrochemical sector, 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine is investigated for its potential as a herbicide or pesticide intermediate. The trifluoromethyl group is a common feature in many commercial agrochemicals due to its ability to enhance the biological activity and environmental stability of these compounds. With increasing global focus on sustainable agriculture and food security, this compound’s role in developing next-generation crop protection agents is of significant interest.

Environmental and safety considerations are paramount when working with 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers and manufacturers are increasingly adopting green chemistry principles to ensure that the synthesis and application of this compound align with eco-friendly practices and regulatory standards.

In conclusion, 2-(p-(Trifluoromethyl)phenyl)-6-phenylpyridine (CAS No. 1261465-23-9) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and functional groups make it a valuable asset in the development of innovative solutions for some of today’s most pressing challenges, from healthcare advancements to sustainable technologies. As research continues to uncover new possibilities for this compound, its importance in scientific and industrial contexts is expected to grow exponentially.